molecular formula C22H31Cl2N3O4S B1234884 (4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride

(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride

Cat. No.: B1234884
M. Wt: 504.5 g/mol
InChI Key: PMETWMAGWXUMGN-DDSMEJPRSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride, also known as this compound, is a useful research compound. Its molecular formula is C22H31Cl2N3O4S and its molecular weight is 504.5 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C22H31Cl2N3O4S

Molecular Weight

504.5 g/mol

IUPAC Name

(4R,5S,6S)-6-[(1R)-1-hydroxyethyl]-4-methyl-3-[(3S,5R)-5-[4-(methylaminomethyl)phenyl]pyrrolidin-3-yl]sulfanyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid;dihydrochloride

InChI

InChI=1S/C22H29N3O4S.2ClH/c1-11-18-17(12(2)26)21(27)25(18)19(22(28)29)20(11)30-15-8-16(24-10-15)14-6-4-13(5-7-14)9-23-3;;/h4-7,11-12,15-18,23-24,26H,8-10H2,1-3H3,(H,28,29);2*1H/t11-,12-,15+,16-,17-,18-;;/m1../s1

InChI Key

PMETWMAGWXUMGN-DDSMEJPRSA-N

Isomeric SMILES

C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@@H](NC3)C4=CC=C(C=C4)CNC)C(=O)O)[C@@H](C)O.Cl.Cl

Canonical SMILES

CC1C2C(C(=O)N2C(=C1SC3CC(NC3)C4=CC=C(C=C4)CNC)C(=O)O)C(C)O.Cl.Cl

Synonyms

J 111,225
J 111225
J-111,225
J-111225

Origin of Product

United States

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